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Compound of Interest

Compound Name:
N-(3-methoxyphenyl)-N-

phenylacetamide

CAS No.: 101651-37-0

Cat. No.: B010839

Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in

compounds demonstrating significant biological activity. These are often referred to as

"privileged structures." The N,N-diarylacetamide core is a prominent member of this class,

serving as a versatile scaffold for the development of therapeutic agents across diverse

disease areas.[1][2][3] Its fundamental structure, characterized by an acetamide linker

connecting two aryl ring systems, provides a unique three-dimensional arrangement that allows

for potent and selective interactions with a variety of biological targets. This guide offers a

comprehensive exploration of the synthesis, multifaceted biological activities, and critical

structure-activity relationships (SAR) of N,N-diarylacetamide derivatives, providing field-proven

insights for professionals in drug discovery and development.

Part 1: Synthetic Strategies for N,N-Diarylacetamide
Derivatives
The construction of N,N-diarylacetamide libraries is primarily achieved through straightforward

and robust synthetic methodologies. The most common approach involves the acylation of a

diarylamine with an appropriate acetylating agent.
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Core Synthetic Pathway: Acylation of Diarylamines
The principal method for synthesizing N,N-diarylacetamide derivatives is the reaction between

a diphenylamine (or a related diarylamine) and a substituted acetyl chloride, such as

chloroacetyl chloride.[4] This reaction is typically performed under reflux conditions in a non-

polar solvent like toluene. The elevated temperature is necessary to overcome the activation

energy of the reaction, while the choice of solvent ensures that the reactants remain in solution.

A key intermediate in the synthesis of many derivatives is 2-chloro-N,N-diphenylacetamide.[4]

This compound is readily prepared and the chlorine atom serves as an excellent leaving group,

allowing for subsequent nucleophilic substitution reactions to introduce a wide range of

functional groups and build molecular diversity.[4]

Caption: Mechanism of action for anticancer N,N-diarylacetamide derivatives.

Cytotoxicity and Anti-Angiogenesis: Many derivatives exhibit potent cytotoxic activity against

a range of human cancer cell lines, including lung, gastric, and prostate cancer. [2][5]

[6]Furthermore, some diarylamide urea derivatives have been shown to be selective

inhibitors of human endothelial cell proliferation, suggesting they may possess anti-

angiogenic properties, which are crucial for preventing tumor growth and metastasis. [7]

Central Nervous System (CNS) Activity
Anticonvulsant Properties: The N,N-diarylacetamide scaffold has been explored for its

anticonvulsant effects. Specific substitutions on the anilide moiety are critical for this activity,

making it a promising area for the development of new treatments for epilepsy. [1]

Analgesic and Anti-inflammatory Activity
COX Inhibition: Certain 2-chloro-N,N-diphenylacetamide derivatives have demonstrated

analgesic activity. The proposed mechanism of action is the inhibition of cyclo-oxygenase

(COX) enzymes, which are key mediators of pain and inflammation pathways. [1]

Other Notable Activities
The versatility of this scaffold is further highlighted by reports of:
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Antimicrobial and Antiviral Effects [4]* Urease Inhibition: Important for treating infections

caused by urease-producing bacteria like Helicobacter pylori. [8]* Antibacterial Activity:

Effective against plant pathogenic bacteria. [9]

Part 3: Structure-Activity Relationship (SAR)
Insights
Understanding how structural modifications impact biological activity is paramount in drug

design. SAR studies on N,N-diarylacetamide derivatives have yielded critical insights for

optimizing potency and selectivity.

The overall activity is highly dependent on the specific chemical scaffold and the nature and

position of substituents on the aryl rings and the acetamide nitrogen. [1]

For Anticancer Activity (Tubulin Inhibitors): The choice of an N-containing heterocycle as one

of the aryl groups plays a significant role in antiproliferative activity. For example, studies

have shown that an indole moiety can be more potent than an indoline or

tetrahydroquinoline. [10]* For Anticonvulsant Activity: The nature and position of substituents

on the anilide ring are critical. For instance, modifications at the 3-position have been found

to be crucial for anticonvulsant efficacy. [1]* For Cytotoxicity: In diarylamine-guided

carboxamides, substituents on the aryl rings have a pronounced effect. For example,

compounds bearing a trifluoromethylaniline group showed higher potency than those with

other substitutions. [5]

Caption: Key modification points for SAR studies of N,N-diarylacetamides.

Quantitative SAR Data Summary
The following table summarizes representative data on how substitutions affect anticancer

activity.
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Compound
Class

Aryl Group
1

Aryl Group
2 / Linker

Target
Cancer Cell
Lines

IC50 (µM)
Key SAR
Insight

Diarylamide-

Diamide [2]

3-

(trifluorometh

yl)phenyl

N-methyl-2-

aminobenza

mide

NCI-H460,

A549 (Lung)
7.59 - 12.43

The N-methyl

group on the

second aryl

ring was

critical for

activity

compared to

N-H.

Diarylamide-

Carboxamide

[5]

3-

(trifluorometh

yl)phenyl

6-

chloropyridin-

3-amine

SGC-7901

(Gastric),

HepG2

(Liver)

9.13 - 10.15

The presence

of electron-

withdrawing

groups on

both aryl

rings

enhances

cytotoxicity.

Heterocyclic

Diarylamide

[10]

3,4,5-

trimethoxyph

enyl

N-(4-

methoxybenz

yl) with 5-

methoxyindol

e

MGC-803

(Gastric), PC-

3 (Prostate)

1.56 - 3.56

The

trimethoxyph

enyl ring (a

classic

feature of

colchicine

site binders)

and the

indole

heterocycle

are potent

combinations

for tubulin

inhibition.
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Part 4: Challenges and Future Perspectives
While the N,N-diarylacetamide scaffold holds immense promise, challenges remain. For many

specific derivatives, direct experimental data is limited, and conclusions are often drawn by

comparing them to closely related analogs. [1][4][6]This highlights a critical need for the direct

biological evaluation of novel, specifically substituted compounds to validate predictive

frameworks.

The future of N,N-diarylacetamide research is bright. The synthetic accessibility of this scaffold

allows for the rapid generation of large, diverse compound libraries. These libraries can be

screened against a multitude of biological targets, including emerging ones in oncology,

neurodegenerative diseases, and infectious diseases. The continued elucidation of detailed

SAR will enable the rational design of next-generation derivatives with enhanced potency,

improved selectivity, and favorable pharmacokinetic profiles, paving the way for new and

effective therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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